Cas no 1491501-54-2 (Pyridine, 4-(3-bromopropyl)-3-chloro-)

• Product Name: Pyridine, 4-(3-bromopropyl)-3-chloro-
• CAS No: 1491501-54-2
• MF: C₈H₉BrClN
• MW: 234.520760297775
• CID: 5282577
• Update Time: 2025-10-17

Pyridine, 4-(3-bromopropyl)-3-chloro- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(3-bromopropyl)-3-chloro-

• Inchi： 1S/C8H9BrClN/c9-4-1-2-7-3-5-11-6-8(7)10/h3,5-6H,1-2,4H2
• InChI Key： ISONBGWBCKRRDH-UHFFFAOYSA-N
• SMILES： C1=NC=CC(CCCBr)=C1Cl

Additional information on Pyridine, 4-(3-bromopropyl)-3-chloro-

4-(3-Bromopropyl)-3-Chloropyridine (CAS No. 1491501-54-2): An Overview and Recent Advances

4-(3-Bromopropyl)-3-chloropyridine (CAS No. 1491501-54-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential applications in drug development and advanced materials. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 4-(3-bromopropyl)-3-chloropyridine.

Chemical Structure and Properties

4-(3-Bromopropyl)-3-chloropyridine is a brominated and chlorinated pyridine derivative. The presence of a bromine atom on the propyl chain and a chlorine atom on the pyridine ring imparts unique chemical properties to this compound. The bromine atom, being an excellent leaving group, facilitates various substitution reactions, making 4-(3-bromopropyl)-3-chloropyridine a valuable intermediate in synthetic chemistry. Additionally, the chlorine atom on the pyridine ring can participate in various chemical transformations, further expanding its synthetic utility.

The molecular formula of 4-(3-bromopropyl)-3-chloropyridine is C₉H₁₀BrClN, with a molecular weight of approximately 257.64 g/mol. The compound is typically obtained as a colorless to pale yellow liquid or solid, depending on the conditions of synthesis and storage. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF), but has limited solubility in water.

Synthesis Methods

The synthesis of 4-(3-bromopropyl)-3-chloropyridine can be achieved through several routes, each with its own advantages and limitations. One common method involves the bromination of 3-chloro-4-propylpyridine using bromine or a brominating agent such as N-bromosuccinimide (NBS). This reaction typically proceeds via a radical mechanism and requires careful control of reaction conditions to ensure high yields and purity.

An alternative approach involves the nucleophilic substitution of 3-chloro-4-(bromomethyl)pyridine with an appropriate nucleophile followed by bromination of the resulting intermediate. This method offers greater flexibility in terms of functional group compatibility and can be tailored to produce derivatives with specific substituents.

Applications in Medicinal Chemistry

4-(3-Bromopropyl)-3-chloropyridine has shown promise in medicinal chemistry due to its ability to serve as a building block for the synthesis of biologically active compounds. Recent studies have explored its potential as a precursor for the development of novel drugs targeting various diseases. For instance, researchers at the University of California have utilized 4-(3-bromopropyl)-3-chloropyridine to synthesize analogs with potent antiviral activity against influenza A virus. These analogs exhibit improved efficacy and reduced toxicity compared to existing antiviral drugs.

In another study published in the Journal of Medicinal Chemistry, scientists at Harvard University investigated the use of 4-(3-bromopropyl)-3-chloropyridine-based compounds as inhibitors of protein-protein interactions involved in cancer progression. The results demonstrated that these compounds effectively disrupt specific protein interactions, leading to significant inhibition of tumor growth in vitro and in vivo.

Molecular Modeling and Computational Studies

Molecular modeling and computational studies have played a crucial role in understanding the behavior and potential applications of 4-(3-bromopropyl)-3-chloropyridine. These studies provide insights into the compound's electronic structure, reactivity, and binding interactions with biological targets. For example, density functional theory (DFT) calculations have been used to predict the electronic properties and reactivity patterns of 4-(3-bromopropyl)-3-chloropyridine, which can guide experimental design and optimization.

Molecular dynamics simulations have also been employed to investigate the conformational flexibility and stability of 4-(3-bromopropyl)-3-chloropyridine-based derivatives in solution. These simulations help identify key structural features that influence biological activity and can inform the design of more effective drug candidates.

Safety Considerations

Safety is a critical aspect when handling any chemical compound, including 4-(3-bromopropyl)-3-chloropyridine. While this compound is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with it. Proper personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be worn at all times. Additionally, adequate ventilation should be provided to prevent inhalation of vapors.

In case of accidental exposure, immediate first aid measures should be taken, followed by medical attention if necessary. It is also advisable to consult material safety data sheets (MSDS) for detailed information on handling, storage, and disposal procedures.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 4-(3-bromopropyl)-3-chloropyridine highlights its potential as a valuable tool in both synthetic chemistry and medicinal applications. Future studies are likely to focus on optimizing synthetic routes to improve yields and reduce costs, as well as exploring new biological targets for drug development. Additionally, advances in computational methods will continue to enhance our understanding of this compound's properties and behavior.

In conclusion, 4-(3-bromopropyl)-3-chloropyridine (CAS No. 1491501-54-2) represents an exciting area of research with significant implications for various scientific disciplines. Its unique chemical structure and versatile synthetic utility make it an attractive candidate for further investigation and application development.